![molecular formula C13H9BrF2O B6150317 1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene CAS No. 1048358-75-3](/img/new.no-structure.jpg)
1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene
Overview
Description
1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene is a chemical compound that has garnered significant attention in both research and industrial fields due to its unique physical, chemical, and biological properties
Preparation Methods
The synthesis of 1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene typically involves several key steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-(bromomethyl)phenol and 2,3-difluorobenzene.
Reaction Conditions: The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent, like dimethylformamide (DMF), to facilitate the nucleophilic substitution reaction.
Industrial Production: On an industrial scale, the production methods may involve optimized reaction conditions, such as controlled temperature and pressure, to ensure high yield and purity of the final product.
Chemical Reactions Analysis
1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene undergoes various types of chemical reactions, including:
Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles, such as amines or thiols.
Oxidation and Reduction: The compound can undergo oxidation reactions to form corresponding alcohols or carboxylic acids. Reduction reactions may convert the bromomethyl group to a methyl group.
Common Reagents and Conditions: Typical reagents used in these reactions include sodium hydride, lithium aluminum hydride, and various oxidizing agents like potassium permanganate.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene has a wide range of scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound’s reactivity makes it useful in the study of enzyme mechanisms and the development of enzyme inhibitors.
Industry: The compound is used in the production of specialty chemicals and materials, such as polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
1-[4-(bromomethyl)phenoxy]-2,3-difluorobenzene can be compared with other similar compounds to highlight its uniqueness:
Similar Compounds: Compounds such as 1,4-bis(bromomethyl)benzene and 4-[4-(bromomethyl)phenoxy]-1,2-difluorobenzene share structural similarities but differ in their specific functional groups and reactivity
Uniqueness: The presence of both bromomethyl and difluorobenzene groups in this compound provides a unique combination of reactivity and stability, making it particularly valuable in various research and industrial applications.
Properties
CAS No. |
1048358-75-3 |
|---|---|
Molecular Formula |
C13H9BrF2O |
Molecular Weight |
299.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
